3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-23-15-11-14(12-16(13-15)24-2)19(22)20-17-5-3-4-6-18(17)21-7-9-25-10-8-21/h3-6,11-13H,7-10H2,1-2H3,(H,20,22)
• InChI Key: ZXZPAEXGGOSMBG-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2N3CCOCC3)OC

Description

3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide, also known as DMMPB, is a synthetic compound that has gained attention in scientific research due to its potential applications in pharmacology and medicinal chemistry. DMMPB belongs to the class of benzamides and has a molecular weight of 343.4 g/mol.

Mechanism of Action

3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide acts as an agonist for the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes such as ion channel regulation, calcium signaling, and neurotransmitter release. Activation of the sigma-1 receptor by this compound leads to the modulation of various signaling pathways, including the PI3K/Akt pathway and the ERK1/2 pathway. This modulation results in the anti-inflammatory, analgesic, and anti-tumor effects observed with this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to decrease the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound also inhibits the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and no adverse effects in animal studies. However, one limitation is that this compound is not water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. This compound has been shown to have neuroprotective effects and may be able to prevent or slow the progression of these diseases. Another area of interest is its potential use in the treatment of cancer. This compound has been shown to have anti-tumor properties and may be able to be used as a chemotherapeutic agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promise in scientific research for its potential use in pharmacology and medicinal chemistry. Its anti-inflammatory, analgesic, and anti-tumor properties make it a promising candidate for the treatment of various diseases. This compound's stable synthesis method, low toxicity, and lack of adverse effects in animal studies make it a valuable compound for lab experiments. Further research is needed to fully understand this compound's mechanism of action and its potential applications in the treatment of various diseases.

Synthesis Methods

3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide can be synthesized using a multi-step process that involves the reaction of 2-morpholin-4-ylaniline with 3,5-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with morpholine to form this compound as the final product. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

3,5-dimethoxy-N-(2-morpholin-4-ylphenyl)benzamide has been studied for its potential use as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.